Foundational & Exploratory
Check Availability & Pricing

BENCHE

3-Ethynylaniline: A Technical Overview of its
Core Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(213C)ethynylaniline

L  Get Quote

Cat. No.: B15088506

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of 3-
ethynylaniline, a versatile compound utilized in various research and development applications.

Core Molecular Data

3-Ethynylaniline, also known as m-aminophenylacetylene, is an organic compound featuring an
aniline ring substituted with an ethynyl group at the meta position.[1][2] Its chemical structure
lends itself to a range of chemical syntheses. The key quantitative molecular data for this
compound are summarized below.

Property Value Reference
Molecular Formula CsH7N [11121[3114]
Molecular Weight 117.15 g/mol [1112][3][5]
CAS Number 54060-30-9 [1][3][5]

EC Number 258-944-6 [1][5]

Exact Mass 117.057849228 [1]

Experimental Protocols
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Detailed experimental protocols involving 3-ethynylaniline are application-specific and can be
found in the cited literature. For instance, its use as a reagent in the multi-step synthesis of
erlotinib hydrochloride has been documented.[5] It is also employed in the preparation of
various benzoxazine monomers and other specialized chemical structures.[5][6] Researchers
interested in specific applications are encouraged to consult the primary literature for detailed
methodologies.

Logical Relationships and Workflows

As this document focuses on the core molecular properties of 3-ethynylaniline, there are no
signaling pathways or complex experimental workflows to be diagrammed. The primary utility of
this compound lies in its role as a chemical intermediate. A simplified representation of its role
in chemical synthesis is provided below.
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Caption: Role of 3-ethynylaniline in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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